Moxonidine
Moxonidine
Moxonidine is an organohalogen compound and a member of pyrimidines.
Moxonidine is a new-generation centrally acting antihypertensive drug approved for the treatment of mild to moderate essential hypertension. It is suggested to be effective in cases where other agents such as thiazides, beta-blockers, ACE inhibitors, and calcium channel blockers are not appropriate or irresponsive. As well, moxonidine has been shown to present blood pressure-independent beneficial effects on insulin resistance syndrome.
Moxonidine is a new-generation centrally acting antihypertensive drug approved for the treatment of mild to moderate essential hypertension. It is suggested to be effective in cases where other agents such as thiazides, beta-blockers, ACE inhibitors, and calcium channel blockers are not appropriate or irresponsive. As well, moxonidine has been shown to present blood pressure-independent beneficial effects on insulin resistance syndrome.
Brand Name:
Vulcanchem
CAS No.:
75438-57-2
VCID:
VC20741861
InChI:
InChI=1S/C9H12ClN5O/c1-5-13-7(10)6(8(14-5)16-2)15-9-11-3-4-12-9/h3-4H2,1-2H3,(H2,11,12,15)
SMILES:
CC1=NC(=C(C(=N1)Cl)NC2=NCCN2)OC
Molecular Formula:
C9H12ClN5O
Molecular Weight:
241.68 g/mol
Moxonidine
CAS No.: 75438-57-2
Cat. No.: VC20741861
Molecular Formula: C9H12ClN5O
Molecular Weight: 241.68 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Moxonidine is an organohalogen compound and a member of pyrimidines. Moxonidine is a new-generation centrally acting antihypertensive drug approved for the treatment of mild to moderate essential hypertension. It is suggested to be effective in cases where other agents such as thiazides, beta-blockers, ACE inhibitors, and calcium channel blockers are not appropriate or irresponsive. As well, moxonidine has been shown to present blood pressure-independent beneficial effects on insulin resistance syndrome. |
|---|---|
| CAS No. | 75438-57-2 |
| Molecular Formula | C9H12ClN5O |
| Molecular Weight | 241.68 g/mol |
| IUPAC Name | 4-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methylpyrimidin-5-amine |
| Standard InChI | InChI=1S/C9H12ClN5O/c1-5-13-7(10)6(8(14-5)16-2)15-9-11-3-4-12-9/h3-4H2,1-2H3,(H2,11,12,15) |
| Standard InChI Key | WPNJAUFVNXKLIM-UHFFFAOYSA-N |
| SMILES | CC1=NC(=C(C(=N1)Cl)NC2=NCCN2)OC |
| Canonical SMILES | CC1=NC(=C(C(=N1)Cl)NC2=NCCN2)OC |
| Melting Point | 197 – 205 |
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